molecular formula C9H9BrN2 B1381544 2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole CAS No. 886365-17-9

2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole

Cat. No. B1381544
CAS RN: 886365-17-9
M. Wt: 225.08 g/mol
InChI Key: HDNDNEGHMUVZEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole (BMBI) is a heterocyclic aromatic compound that has a variety of applications in scientific research and experiments. BMBI is a colorless solid at room temperature and has a molecular weight of 296.13 g/mol. It has a high boiling point of 577 °C and is insoluble in water. BMBI is used in a variety of experiments and research applications due to its unique physical and chemical properties.

Scientific Research Applications

Synthesis of Novel Compounds

2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole plays a role in the synthesis of new classes of compounds. For instance, a study details the synthesis of azole antifungal agents using a similar bromomethyl-benzoimidazole derivative, showcasing its utility in developing new pharmaceutical compounds (RaneDinanath et al., 1988).

Tuberculostatic Activity

Research involving derivatives of 1H-benzo[d]imidazole, similar to 2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole, has shown promising tuberculostatic activity. A study synthesized novel 1H-benzo[d]imidazole derivatives and found them effective against Mycobacterium tuberculosis and Mycobacterium bovis strains (Gobis et al., 2015).

Antimicrobial and Antioxidant Activities

Another study focused on synthesizing and evaluating the antimicrobial and antioxidant activities of 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles and related compounds, demonstrating the potential of benzo[d]imidazole derivatives in antimicrobial applications (Bassyouni et al., 2012).

Heterocyclic System Development

A study utilized the reactions of a similar bromomethyl-benzoimidazole derivative to develop new heterocyclic systems, which could be biologically active. This highlights its role in the creation of diverse heterocyclic compounds with potential biological activities (Amosova et al., 2018).

Quantum-chemical Studies

Quantum-chemical, IR, NMR, and X-ray diffraction studies have been conducted on related benzo[d]imidazole compounds. These studies provide insights into the molecular and spectroscopic features of such compounds, important for understanding their properties and interactions (Özdemir et al., 2011).

Antitubercular Activity

Some derivatives of 1H-benzo[d]imidazole have shown significant antitubercular activity, offering potential in developing new anti-tuberculosis drugs. These findings emphasize the therapeutic potential of compounds synthesized using bromomethyl-benzoimidazole derivatives (Gobis et al., 2015).

Antibacterial Activity

The synthesis and antibacterial activity of novel benzo[d]imidazole derivatives, including those similar to 2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole, have been extensively studied. These compounds show promise in treating various bacterial infections (Patil et al., 2015).

Anticancer Research

Research on benzimidazole derivatives has also extended to anticancer applications. For instance, the synthesis of substituted N-(4-(6-methyl-1H-benzo[d]imidazol-2-yl)-5,6-dihydropyridin-1(2H)-yl) benzamide/benzenesulfonamide demonstrated potent anticancer activities (Farah et al., 2011).

properties

IUPAC Name

2-(bromomethyl)-6-methyl-1H-benzimidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9BrN2/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,5H2,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HDNDNEGHMUVZEM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N=C(N2)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole
Reactant of Route 2
Reactant of Route 2
2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole
Reactant of Route 3
Reactant of Route 3
2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole
Reactant of Route 4
Reactant of Route 4
2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole
Reactant of Route 5
Reactant of Route 5
2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole
Reactant of Route 6
Reactant of Route 6
2-(Bromomethyl)-6-methyl-1H-benzo[d]imidazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.